Cas no 1490486-29-7 (3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid)

3-[2,2,2-Trifluoro-N-(2-methylpropyl)acetamido]propanoic acid is a fluorinated organic compound featuring a trifluoroacetamide moiety linked to a propanoic acid backbone via an isobutyl-substituted nitrogen. Its key structural advantages include the electron-withdrawing trifluoromethyl group, which enhances reactivity and stability, and the flexible propanoic acid tail, facilitating derivatization or conjugation. The isobutyl substituent contributes to steric modulation, potentially improving selectivity in synthetic or biochemical applications. This compound is of interest in medicinal chemistry and materials science, where its trifluoromethyl group may impart enhanced metabolic stability or unique physicochemical properties. Its dual functional groups (carboxylic acid and amide) enable versatile reactivity for further synthetic modifications.
3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid structure
1490486-29-7 structure
Product Name:3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid
CAS No:1490486-29-7
MF:C9H14F3NO3
MW:241.207573413849
CID:6506876
PubChem ID:82325826
Update Time:2025-06-14

3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid
    • EN300-6953604
    • 1490486-29-7
    • Inchi: 1S/C9H14F3NO3/c1-6(2)5-13(4-3-7(14)15)8(16)9(10,11)12/h6H,3-5H2,1-2H3,(H,14,15)
    • InChI Key: QBTXLXLHNGOBKA-UHFFFAOYSA-N
    • SMILES: FC(C(N(CCC(=O)O)CC(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 241.09257779g/mol
  • Monoisotopic Mass: 241.09257779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.6Ų

3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid Pricemore >>

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Additional information on 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid

Recent Advances in the Study of 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid (CAS: 1490486-29-7)

The compound 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid (CAS: 1490486-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroacetamido and propanoic acid functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to exploit its unique chemical properties for medicinal purposes.

One of the key areas of investigation has been the role of 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid as a protease inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against serine proteases, which are implicated in numerous pathological conditions, including inflammatory diseases and cancer metastasis. The study highlighted the compound's ability to form stable covalent adducts with the active site residues of target enzymes, thereby blocking their catalytic function. This mechanism of action suggests its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

In addition to its protease inhibitory properties, recent research has explored the pharmacokinetic profile of 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that the compound exhibits favorable bioavailability and metabolic stability in rodent models. The study also reported a half-life of approximately 6 hours, indicating its potential for once-daily dosing in clinical settings. These findings are particularly encouraging for the compound's transition from bench to bedside, as they address critical challenges related to drug absorption and distribution.

Another notable advancement is the application of 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid in targeted drug delivery systems. A 2024 publication in Advanced Drug Delivery Reviews described the incorporation of this compound into nanoparticle-based carriers designed for site-specific drug release. The researchers utilized the compound's carboxylic acid moiety to conjugate it with polymeric nanoparticles, resulting in enhanced cellular uptake and reduced off-target effects. This innovative approach holds promise for improving the therapeutic index of existing drugs, particularly in oncology.

Despite these promising developments, challenges remain in the clinical translation of 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid. Issues such as potential toxicity at higher doses and the need for further optimization of its chemical structure to improve selectivity are areas of active research. Ongoing studies are employing computational modeling and structure-activity relationship (SAR) analyses to address these limitations, with the goal of refining the compound's pharmacological profile.

In conclusion, 3-[2,2,2-trifluoro-N-(2-methylpropyl)acetamido]propanoic acid (CAS: 1490486-29-7) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action in greater detail, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

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